Cas no 1909310-04-8 (2-Methyl-3-(1,3-oxazol-2-yl)aniline dihydrochloride)

• Product Name: 2-Methyl-3-(1,3-oxazol-2-yl)aniline dihydrochloride
• CAS No: 1909310-04-8
• MF: C₁₀H₁₂Cl₂N₂O
• MW: 247.12108039856
• MDL: MFCD29906923
• CID: 4628657
• PubChem ID: 122163333
• Update Time: 2025-10-29

2-Methyl-3-(1,3-oxazol-2-yl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(1,3-oxazol-2-yl)aniline dihydrochloride
• 2-methyl-3-(1,3-oxazol-2-yl)aniline;dihydrochloride
• 2-Methyl-3-(1,3-oxazol-2-yl)aniline dihydrochloride

• MDL： MFCD29906923
• Inchi： 1S/C10H10N2O.2ClH/c1-7-8(3-2-4-9(7)11)10-12-5-6-13-10;;/h2-6H,11H2,1H3;2*1H
• InChI Key： TYHFTNLOBBMIQL-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C=CN=C1C1C=CC=C(C=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 52

Additional information on 2-Methyl-3-(1,3-oxazol-2-yl)aniline dihydrochloride

2-Methyl-3-(1,3-Oxazol-2-yl)Aniline Dihydrochloride: A Comprehensive Overview

2-Methyl-3-(1,3-Oxazol-2-yl)Aniline Dihydrochloride, also known by its CAS number 1909310-04-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

The chemical structure of 2-Methyl-3-(1,3-Oxazol-2-yl)Aniline Dihydrochloride comprises a methyl group attached to the second position of an aniline ring, with a 1,3-oxazole moiety at the third position. The dihydrochloride form indicates that the compound exists as a salt with two hydrochloric acid molecules. This structure contributes to its unique reactivity and solubility properties, making it a valuable compound in various chemical reactions.

Recent studies have highlighted the potential of 2-Methyl-3-(1,3-Oxazol-2-yl)Aniline Dihydrochloride in medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against inflammatory pathways, suggesting its potential in developing novel therapeutic agents.

In addition to its pharmacological applications, 2-Methyl-3-(1,3-Oxazol-2-yl)Aniline Dihydrochloride has been utilized in the synthesis of advanced materials. Its ability to form stable complexes with metal ions has led to its application in creating coordination polymers and metal-organic frameworks (MOFs). These materials have potential uses in gas storage, catalysis, and sensing technologies.

The synthesis of 2-Methyl-3-(1,3-Oxazol-2-yl)Aniline Dihydrochloride typically involves multi-step organic reactions. A common approach includes the condensation of an appropriate aniline derivative with an oxazole precursor under acidic conditions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of physical properties, 2-Methyl-N^-dihydrochloride exhibits good solubility in polar solvents such as water and methanol due to its hydrophilic nature imparted by the oxazole ring and hydrochloride counterions. Its melting point is relatively high for organic compounds of similar complexity, which is advantageous for certain industrial applications.

The environmental impact and safety profile of CAS No 1909310-^-8-8's compounds are currently under evaluation. Preliminary studies suggest that it is not inherently hazardous when handled according to standard laboratory protocols. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 2-Methyl-N^-dihydrochloride, identified by CAS number 1909310--8, is a versatile compound with diverse applications across multiple disciplines. Its role as a building block in drug discovery and material science underscores its importance in contemporary research. As new studies emerge highlighting its potential uses and properties, this compound is poised to become even more integral to various scientific endeavors.